Cas no 1804334-26-6 (2-Hydroxy-3-iodo-6-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-3-iodo-6-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804334-26-6
• MF: C₇H₅F₃INO₃
• MW: 335.019184827805
• CID: 4831110
• Update Time: 2025-10-29

2-Hydroxy-3-iodo-6-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-iodo-6-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3INO3/c1-14-6-4(15-7(8,9)10)2-3(11)5(13)12-6/h2H,1H3,(H,12,13)
• InChI Key： HVAIMEQJPFKDFT-UHFFFAOYSA-N
• SMILES： IC1C(NC(=C(C=1)OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6

Additional information on 2-Hydroxy-3-iodo-6-methoxy-5-(trifluoromethoxy)pyridine

2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

The compound with CAS No. 1804334-26-6, commonly referred to as 2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a pyridine ring substituted with hydroxyl, iodo, methoxy, and trifluoromethoxy groups. These substituents not only impart unique electronic and steric properties but also make this compound a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of 2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine in the development of novel pharmaceutical agents. The trifluoromethoxy group, in particular, has been shown to enhance the lipophilicity and metabolic stability of molecules, making this compound a promising candidate for drug design. Researchers have explored its role in inhibiting key enzymes involved in various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression.

In addition to its pharmacological applications, 2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine has found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. A 2023 paper in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved their charge transport properties, leading to enhanced device performance.

The synthesis of 2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the iodination of a pyridine derivative and the subsequent introduction of trifluoromethoxy groups via nucleophilic substitution or coupling reactions. The presence of multiple functional groups poses challenges in terms of regioselectivity and stereocontrol, but recent advancements in catalysis have enabled more efficient and selective syntheses.

From an environmental standpoint, the stability and biodegradability of 2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine are critical considerations. Initial studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies have also expressed interest in assessing its safety profile for industrial applications.

In conclusion, 2-Hydroxy-3-Iodo-6-Methoxy-5-(Trifluoromethoxy)Pyridine stands at the forefront of modern chemical research due to its versatile structure and wide-ranging applications. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings. Its ability to bridge diverse fields such as pharmacology and materials science underscores its significance as a multifaceted chemical entity.